Cas no 586409-92-9 (2-Pyrrolidineaceticacid,5-carboxy-,(2R,5S)-(9CI))

• Product Name: 2-Pyrrolidineaceticacid,5-carboxy-,(2R,5S)-(9CI)
• CAS No: 586409-92-9
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 948811
• PubChem ID: 25201381
• Update Time: 2025-04-19

2-Pyrrolidineaceticacid,5-carboxy-,(2R,5S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineaceticacid,5-carboxy-,(2R,5S)-(9CI)
• (5R)-5-(carboxymethyl)-l-proline
• Q27094143
• (2S,5R)-5-carboxymethylproline
• DB-247133
• SCHEMBL21068004
• (2S,5R)-5-(Carboxymethyl)pyrrolidine-2-carboxylic acid
• 586409-92-9

• Inchi： 1S/C7H11NO4/c9-6(10)3-4-1-2-5(8-4)7(11)12/h4-5,8H,1-3H2,(H,9,10)(H,11,12)/t4-,5+/m1/s1
• InChI Key： LIZWYFXJOOUDNV-UHNVWZDZSA-N
• SMILES： OC([C@@H]1CC[C@H](CC(=O)O)N1)=O

Computed Properties

• Exact Mass: 173.06880783g/mol
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 86.6Ų